[4-(Aminomethyl)-3,5-dimethylphenyl]methanol

• IUPAC Name: [4-(aminomethyl)-3,5-dimethylphenyl]methanol
• InChI: InChI=1S/C10H15NO/c1-7-3-9(6-12)4-8(2)10(7)5-11/h3-4,12H,5-6,11H2,1-2H3
• InChI Key: GCAPTLCHEBIWGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CN)C)CO
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol

Description

“[4-(Aminomethyl)-3,5-dimethylphenyl]methanol” is an organic compound that belongs to the class of arylmethanols. It has a CAS Number of 223512-55-8 and a molecular weight of 165.24. The compound is also known as 3,5-dimethyl-4-(aminomethyl)phenylmethanol or DMAPM.

Molecular Structure Analysis

The molecular formula of this compound is C10H15NO. The InChI code is 1S/C10H15NO/c1-7-3-9(6-12)4-8(2)10(7)5-11/h3-4,12H,5-6,11H2,1-2H3.

Synthesis routes and methods

Procedure details

To a solution of aluminum lithium hydride (2.1 g) in tetrahydrofuran (20 ml) was added a solution of ethyl 4-cyanomesitylenate (2.9 g) in tetrahydrofuran (30 ml) at 0° C. and the mixture was refluxed under heating for 6 hr. To this reaction mixture was added 50% (v/v) tetrahydrofuran in water under ice-cooling. This mixture was stirred at room temperature for 30 min and the catalyst was filtered off using Celite. The solvent was evaporated and the obtained residue was recrystallized from methanol-isopropyl ether to give the title compound (5.5 g) as white crystals.